![molecular formula C18H12ClF2NOS2 B2713246 3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxamide CAS No. 477857-97-9](/img/structure/B2713246.png)
3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxamide
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Description
3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C18H12ClF2NOS2 and its molecular weight is 395.87. The purity is usually 95%.
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Scientific Research Applications
- Anti-Inflammatory Agents : The compound’s structure suggests potential anti-inflammatory properties. Researchers investigate its effects on inflammatory pathways and its potential as a drug candidate for conditions like arthritis or inflammatory bowel diseases .
- Anticancer Agents : Some studies explore its role as an anticancer agent due to its unique chemical structure. Investigating its impact on cancer cell lines and tumor growth is essential .
- Organic Semiconductors : The conjugated thiophene ring system in this compound makes it interesting for organic electronics. Researchers study its use in organic field-effect transistors (OFETs) and organic photovoltaics (solar cells) .
- Light-Emitting Diodes (LEDs) : The compound’s electron-rich and electron-poor moieties could contribute to efficient charge transport in OLEDs. Its potential as an emissive material is under scrutiny .
- Pesticides and Herbicides : The compound’s unique structure may lend itself to the development of novel pesticides or herbicides. Researchers explore its efficacy against pests and weeds .
- Water Treatment : Investigating the compound’s adsorption properties could lead to its use in water purification. Its ability to remove pollutants or heavy metals from contaminated water sources is an active area of research .
- Chemical Sensors : Researchers explore its potential as a sensing material for detecting specific analytes. Its interaction with target molecules could be leveraged in biosensors or environmental monitoring devices .
- Quantum Chemical Calculations : The compound’s electronic structure and reactivity can be studied using computational methods. Researchers perform density functional theory (DFT) calculations to understand its behavior and predict its properties .
Pharmaceutical Research and Drug Development
Materials Science and Organic Electronics
Agrochemicals and Crop Protection
Environmental Chemistry and Remediation
Analytical Chemistry and Sensors
Computational Chemistry and Molecular Modeling
properties
IUPAC Name |
3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-5-methylsulfanylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClF2NOS2/c1-24-16-9-13(10-2-4-11(19)5-3-10)17(25-16)18(23)22-15-7-6-12(20)8-14(15)21/h2-9H,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHBRFWCATCUUTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC(=C(S1)C(=O)NC2=C(C=C(C=C2)F)F)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClF2NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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